Cas no 63547-25-1 (Modafinil Carboxylate Methyl Ester)

• Product Name: Modafinil Carboxylate Methyl Ester
• CAS No: 63547-25-1
• MF: C₁₆H₁₆O₃S
• MW: 288.361443519592
• CID: 960440
• PubChem ID: 10039759
• Update Time: 2025-04-19

Modafinil Carboxylate Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Modafinil Carboxylate Methyl Ester
• Acetic acid, 2-[(diphenylmethyl) sulfinyl]-, methyl ester
• methyl 2-(benzhydrylsulfinyl)acetate
• Modafinil Carboxylat
• 2-[(Diphenylmethyl)sulfinyl]acetic Acid Methyl Ester
• ACE
• Acetic acid, [(diphenylmethyl)sulfinyl]-, methyl ester
• FT-0672444
• methyl (-)-benzhydrylsulfinylacetate
• methyl 2-diphenylmethylsulfinylacetate
• methyl benzhydrylsulphinylacetate
• methyldiphenylmethylsulphinyl acetate
• SureCN1537276
• Methyl [(RS)-(Diphenylmethyl)sulphinyl]acetate
• (R)-methyl2-(benzhydrylsulfinyl)acetate
• 63547-25-1
• Methyl [(RS)-(Diphenylmethyl)sulfinyl]acetate; Modafinil Imp. C (EP); Modafinil Impurity C
• JFMZFATUMFWKEA-UHFFFAOYSA-N
• DTXSID40434643
• DA-33136
• A917990
• METHYL (R)-(BENZHYDRYLSULFINYL)ACETATE
• Methyl 2-benzhydrylsulfinylacetate
• Methyl (diphenylmethanesulfinyl)acetate
• Methyl [(RS)-(Diphenylmethyl)sulfinyl]acetate
• SCHEMBL1537276

• Inchi： 1S/C16H16O3S/c1-19-15(17)12-20(18)16(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,16H,12H2,1H3
• InChI Key： JFMZFATUMFWKEA-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)(C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 288.08208
• Monoisotopic Mass: 288.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85-87°C
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes